Cas no 5150-64-1 (Estra-1,3,5(10)-triene-3,16,17-triol,3-(hydrogen sulfate), sodium salt (1:1), (16a,17b)-)

• Product Name: Estra-1,3,5(10)-triene-3,16,17-triol,3-(hydrogen sulfate), sodium salt (1:1), (16a,17b)-
• CAS No: 5150-64-1
• Molecular Formula: C₁₈H₂₄O₆S
• Molecular Weight: 368.44456
• CID: 376823
• PubChem ID: 429045

Estra-1,3,5(10)-triene-3,16,17-triol,3-(hydrogen sulfate), sodium salt (1:1), (16a,17b)- Properties

Names and Identifiers

• Estra-1,3,5(10)-triene-3,16,17-triol,3-(hydrogen sulfate), sodium salt (1:1), (16a,17b)-
• 1,3,5(10)-ESTRATRIEN-3,16A,17B-TRIOL 3-TRIOL 3-SULFATE SODIUM
• Estriol 3-O-Sulfate Sodium Salt
• Estriol 3-sulfate sodium salt
• 1,3,5[10]-ESTRATRIENE-3,16ALPHA,17BETA-TRIOL 3-SULFATE SODIUM SALT
• 5150-64-1
• NSC246095
• (16,17-dihydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-yl) hydrogen sulfate
• UNII-NL7KCD6LFU
• NL7KCD6LFU
• Estriol sodium 3-sulfate
• NSC 246095
• 16,17-Dihydroxyestra-1,3,5(10)-trien-3-yl hydrogen sulfate
• NS00004489

• InChIKey： ZORQMBLUMWNJEQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H24O6S/c1-18-7-6-13-12-5-3-11(24-25(21,22)23)8-10(12)2-4-14(13)15(18)9-16(19)17(18)20/h3,5,8,13-17,19-20H,2,4,6-7,9H2,1H3,(H,21,22,23)
• SMILES： CC12CCC3C(C1CC(C2O)O)CCC4=C3C=CC(=C4)OS(=O)(=O)O

Computed Properties

• Exact Mass: 390.11100
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 368.12935965g/mol
• Heavy Atom Count: 25
• Complexity: 616
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 112Ų

Experimental Properties

• LogP: 2.79420
• PSA: 115.27000